2-(4-((4-Fluorophenyl)sulfonyl)piperazin-1-yl)-4-(methylsulfonyl)benzo[d]thiazole

• IUPAC Name: 2-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-4-methylsulfonyl-1,3-benzothiazole
• InChI: InChI=1S/C18H18FN3O4S3/c1-28(23,24)16-4-2-3-15-17(16)20-18(27-15)21-9-11-22(12-10-21)29(25,26)14-7-5-13(19)6-8-14/h2-8H,9-12H2,1H3
• InChI Key: OJCDEPRIUHDHEJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC2=C1N=C(S2)N3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C18H18FN3O4S3
• Molecular Weight: 455.6 g/mol

Description

2-(4-((4-Fluorophenyl)sulfonyl)piperazin-1-yl)-4-(methylsulfonyl)benzo[d]thiazole is a useful research compound. Its molecular formula is C18H18FN3O4S3 and its molecular weight is 455.54. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antimicrobial Applications

• Novel piperazine derivatives, including those with sulfonyl and benzo[d]thiazole structures, have been designed and synthesized for antibacterial activities. These compounds show promising effects against various pathogens, highlighting their potential in developing new antimicrobial agents (Wu Qi, 2014).
• The antimicrobial screening of fluoro-substituted sulphonamide benzothiazole derivatives has revealed significant biological activity, underlining the importance of such compounds in therapeutic applications (V. Jagtap et al., 2010).

Anticancer Research

• Piperazine derivatives linked to the 1,3-thiazole structure have been evaluated for anticancer activity, demonstrating effectiveness against various cancer cell lines. This suggests the compound's potential role in cancer treatment strategies (Kostyantyn Turov, 2020).

Chemical Synthesis and Modification

• Research on fluoroalkylative aryl migration shows innovative methods of synthesizing compounds with fluorinated sulfinate salts, which can be applied in developing new chemical entities with potential biological applications (Zhengbiao He et al., 2015).

Herbicidal Properties

• The study on selective fluorine substitution in herbicides, using bentranil and Classic® analogues, demonstrates the role of fluorine atoms in enhancing herbicidal properties, providing insights into agricultural chemical development (G. Hamprecht et al., 2004).

Antiprotozoal and Antitubercular Agents

• Synthesis and evaluation of novel 4-isopropyl thiazole-based sulfonyl derivatives have shown potent antimicrobial and antitubercular activities, indicating their potential as antiprotozoal and antitubercular agents (G. V. Suresh Kumar et al., 2013).